Cas no 1204298-31-6 (Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate)

• Product Name: Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate
• CAS No: 1204298-31-6
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 5706625
• PubChem ID: 45496745
• Update Time: 2025-10-29

Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-237195
• methyl 6-bromobenzo[c]isoxazole-3-carboxylate
• JLTDDCRBEPCXQL-UHFFFAOYSA-N
• methyl 6-bromo-2,1-benzoxazole-3-carboxylate
• AKOS015957321
• methyl6-bromo-2,1-benzisoxazole-3-carboxylate
• F2167-0185
• CS-0529136
• SCHEMBL17437997
• 1204298-31-6
• methyl 6-bromo-2,1-benzisoxazole-3-carboxylate
• 2,1-Benzisoxazole-3-carboxylic acid, 6-bromo-, methyl ester
• Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate

• Inchi： 1S/C9H6BrNO3/c1-13-9(12)8-6-3-2-5(10)4-7(6)11-14-8/h2-4H,1H3
• InChI Key： JLTDDCRBEPCXQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)OC)ON=C2C=1

Computed Properties

• Exact Mass: 254.95311g/mol
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate

Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate (CAS No. 1204298-31-6): A Comprehensive Overview in Modern Chemical Biology

Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate (CAS No. 1204298-31-6) is a significant compound in the realm of chemical biology, characterized by its unique structural and functional attributes. This heterocyclic derivative has garnered considerable attention due to its versatile applications in pharmaceutical research, agrochemical development, and material science. The compound's molecular framework, featuring a brominated benzisoxazole core, positions it as a valuable scaffold for further chemical modifications and biological investigations.

The 6-bromo substituent on the benzisoxazole ring enhances the reactivity of the molecule, making it a potent intermediate in synthetic chemistry. This feature is particularly useful in the development of novel bioactive molecules, where selective functionalization is crucial. The presence of the 3-carboxylate group further contributes to the compound's versatility, enabling various derivatization strategies such as ester hydrolysis or amidation. These modifications are essential for tailoring the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

In recent years, Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its structural motifs to design inhibitors targeting various biological pathways. For instance, studies have highlighted its role in developing small-molecule inhibitors for enzymes involved in cancer metabolism. The bromine atom serves as a handle for cross-coupling reactions, facilitating the construction of more complex molecules with enhanced biological activity.

The compound's relevance extends to the field of agrochemicals, where it is being explored as a precursor for novel pesticides and herbicides. The benzisoxazole core is known to exhibit phytotoxic properties, making it an attractive candidate for crop protection agents. By incorporating additional functional groups, scientists aim to develop derivatives with improved efficacy and environmental safety profiles. Such efforts align with global trends toward sustainable agriculture and reduced chemical footprints.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of next-generation therapeutics. These simulations are complemented by experimental validations, ensuring that theoretical predictions are translated into tangible outcomes. The integration of computational and experimental approaches underscores the interdisciplinary nature of modern chemical biology research.

The synthesis of Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include bromination of a precursor benzisoxazole derivative followed by esterification to introduce the carboxylate moiety. Optimizing these reactions requires meticulous control over reaction conditions to achieve high yields and purity. Recent innovations in green chemistry have also influenced synthetic methodologies, promoting solvent-free reactions and catalytic processes that minimize waste generation.

The compound's potential as a building block for drug discovery is further underscored by its ability to undergo diverse chemical transformations. For example, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or vinyl groups at various positions on the benzisoxazole ring. Such modifications can fine-tune electronic properties and binding affinities toward specific biological targets. The flexibility offered by these synthetic routes makes Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate an indispensable tool in medicinal chemists' arsenal.

In conclusion, Methyl 6-bromo-2,1-benzisoxazole-3-carboxylate (CAS No. 1204298-31-6) represents a cornerstone in contemporary chemical biology research. Its unique structural features and reactivity make it a valuable intermediate for developing novel pharmaceuticals and agrochemicals. As scientific understanding evolves, this compound will continue to inspire innovative approaches across multiple disciplines. The ongoing exploration of its applications promises to yield groundbreaking advancements that benefit society at large.